Cas no 2228061-30-9 (rac-2-(1R,2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentylacetic acid)

• Product Name: rac-2-(1R,2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentylacetic acid
• CAS No: 2228061-30-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5798026
• PubChem ID: 165586159
• Update Time: 2025-07-14

rac-2-(1R,2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentylacetic acid
• rac-2-[(1R,2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}cyclopentyl]acetic acid
• EN300-1525749
• 2228061-30-9

• Inchi： 1S/C27H32N2O5/c1-2-17(26(32)29-24-13-7-8-18(24)14-25(30)31)15-28-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24H,2,7-8,13-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t17?,18-,24+/m0/s1
• InChI Key： YLQPEPJKGHMXFT-DEGRPQNXSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)N[C@@H]1CCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentylacetic acid

Comprehensive Analysis of rac-2-(1R,2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentylacetic acid (CAS No. 2228061-30-9)

The compound rac-2-(1R,2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentylacetic acid (CAS No. 2228061-30-9) is a highly specialized chiral molecule with significant applications in pharmaceutical research and peptide synthesis. Its intricate structure features a cyclopentylacetic acid backbone coupled with a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, making it a valuable intermediate in the development of bioactive peptides and small-molecule therapeutics. The presence of both (1R,2S) stereocenters underscores its potential for enantioselective synthesis, a critical factor in drug design where chirality often dictates biological activity.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to their role in solid-phase peptide synthesis (SPPS). Researchers are increasingly focusing on peptide-based drug discovery, driven by the success of peptide therapeutics in treating metabolic disorders, oncology, and infectious diseases. The rac-2-(1R,2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentylacetic acid exemplifies this trend, as its Fmoc group ensures compatibility with automated peptide synthesizers while maintaining high yield and purity.

One of the most searched questions in this domain is: "How does Fmoc protection enhance peptide synthesis efficiency?" The answer lies in the compound’s design. The Fmoc group is selectively removable under mild basic conditions (e.g., piperidine), minimizing side reactions and preserving the integrity of sensitive amino acid side chains. This attribute is particularly relevant for cyclic peptide synthesis, where conformational rigidity—a feature inherent to the cyclopentylacetic acid moiety—can improve target binding affinity.

Another hot topic is the compound’s potential in GPCR-targeted drug development. G protein-coupled receptors (GPCRs) are a major focus in pharmacology, and chiral scaffolds like this molecule are often used to modulate receptor selectivity. The (1R,2S) configuration could enable stereospecific interactions with GPCR binding pockets, a hypothesis supported by computational docking studies. Such applications align with the growing interest in structure-activity relationship (SAR) optimization, a frequently searched term among medicinal chemists.

From a synthetic chemistry perspective, the compound’s methylbutanamido linker offers versatility for further functionalization. This flexibility is crucial for prodrug design, where researchers seek to improve pharmacokinetic properties. Recent publications highlight its utility in creating peptide-drug conjugates (PDCs), a class of therapeutics gaining traction for their ability to combine the specificity of peptides with the potency of small molecules.

In conclusion, rac-2-(1R,2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclopentylacetic acid represents a convergence of cutting-edge trends in drug discovery: chiral synthesis, peptide engineering, and targeted delivery. Its CAS No. 2228061-30-9 serves as a unique identifier for researchers exploring these frontiers, while its structural features address key challenges in modern therapeutics. As the field evolves, this compound is poised to remain a subject of intense study and innovation.